Cas no 1251018-38-8 (Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate
• CAS No: 1251018-38-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD14581439
• CID: 2194278
• PubChem ID: 71744134
• Update Time: 2025-10-29

Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate
• tert-butyl 3-piperidin-2-ylazetidine-1-carboxylate
• SB51942
• DTXSID10857401
• AS-42454
• MFCD14581439
• CS-0142963
• TERT-BUTYL3-(PIPERIDIN-2-YL)AZETIDINE-1-CARBOXYLATE
• BAC01838
• SCHEMBL24033330
• DTXCID80808142
• EN300-317674
• 3-(2-Piperidinyl)-1-azetidinecarboxylic acid tert-butyl ester
• AKOS027254264
• DB-352873
• 833-011-1
• 1251018-38-8

• MDL： MFCD14581439
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-10(9-15)11-6-4-5-7-14-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： CRKUYKGXHZMQDL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C1CCCCN1)=O

Computed Properties

• Exact Mass: 240.183778013Da
• Monoisotopic Mass: 240.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.066
• Boiling Point: 328 ºC
• Flash Point: 152 ºC

Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate

Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate (CAS No. 1251018-38-8) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its azetidine ring system and substituted piperidine group, exhibits a diverse range of chemical properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with therapeutic potential.

The structural backbone of tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate is centered around an azetidine ring, a four-membered cyclic amine. This ring system is known for its rigidity and unique electronic properties, making it an attractive scaffold for medicinal chemists. The substitution pattern of the molecule further enhances its versatility: the tert-butyl group provides steric bulk, while the piperidin-2-yl moiety introduces additional nitrogen functionality, potentially influencing bioavailability and receptor interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate through various methodologies. One notable approach involves the use of ring-closing metathesis, which allows for the construction of the azetidine ring with high precision. This method not only ensures high yields but also facilitates the incorporation of diverse substituents, paving the way for further structural optimization.

From a pharmacological perspective, tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate has demonstrated promising activity in preclinical studies. Research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* has shown that this compound exhibits potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore its potential as a lead compound in the development of novel therapeutics for Alzheimer's disease and related conditions.

In addition to its enzymatic activity, tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate has also been investigated for its ability to modulate ion channels. Studies conducted at prominent research institutions have revealed that this compound can interact with voltage-gated sodium channels, suggesting its potential utility in treating pain and epilepsy. These discoveries highlight the compound's multifaceted pharmacological profile and its relevance to drug discovery efforts.

Another area of interest surrounding tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate is its role as a building block in medicinal chemistry. Its modular structure allows for easy functionalization, enabling researchers to explore a wide array of analogs with varying biological activities. This adaptability has made it a valuable tool in combinatorial chemistry campaigns aimed at identifying novel bioactive agents.

From an analytical standpoint, the characterization of tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided detailed insights into its molecular structure and conformational preferences. These studies have not only confirmed the compound's identity but also shed light on its stereochemical properties, which are critical for understanding its biological activity.

In terms of applications beyond drug discovery, tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate has shown promise in materials science. Its rigid azetidine ring system and functional substituents make it a candidate for use in polymer synthesis or as a component in advanced materials with tailored mechanical properties. While this area is still in its infancy, initial results suggest that further exploration could yield innovative materials with practical applications.

Looking ahead, the continued investigation of tert-butyl 3-(piperidin-2-yli)azetidine-i-carboxylium (CAS No. 1251018-i8-i8) holds significant potential for advancing both basic and applied sciences. Its unique chemical properties, coupled with emerging research findings, position it as a key player in future drug development initiatives and material innovation efforts.

In conclusion, tert-butyl 3-(pi per idin -i - yl )a z et idine -i - car box ylate represents a compelling example of how structural diversity can lead to versatile compounds with broad scientific relevance. As research progresses, this compound is likely to contribute even more significantly to our understanding of chemical biology and therapeutic development. p>